Tris(4-tert-butylphenyl)phosphine oxide
Overview
Description
Tris(4-tert-butylphenyl)phosphine oxide is a compound with the molecular formula C30H39OP . It is used in various applications, including as a ligand in palladium-catalysed syntheses .
Molecular Structure Analysis
The P=O bond length in Tris(4-tert-butylphenyl)phosphine oxide is 1.4866 (12) Å and the P—C bond lengths range from 1.804 (2) to 1.808 (13) Å . The molecule is located on a crystallographic mirror plane .Chemical Reactions Analysis
While specific chemical reactions involving Tris(4-tert-butylphenyl)phosphine oxide are not available, related compounds have been used in catalysis. For example, Tris(2,4,6-trimethoxyphenyl)phosphine has been used in catalysis resulting in higher molar masses in polymerization reactions .Physical And Chemical Properties Analysis
Tris(4-tert-butylphenyl)phosphine oxide has a molecular weight of 446.58 g/mol . The compound is orthorhombic with cell parameters a = 11.7986 (10) Å, b = 20.9246 (18) Å, and c = 10.5204 (9) Å .Safety and Hazards
properties
IUPAC Name |
1-bis(4-tert-butylphenyl)phosphoryl-4-tert-butylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H39OP/c1-28(2,3)22-10-16-25(17-11-22)32(31,26-18-12-23(13-19-26)29(4,5)6)27-20-14-24(15-21-27)30(7,8)9/h10-21H,1-9H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNWKMUUTDFAROK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)C(C)(C)C)C3=CC=C(C=C3)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H39OP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90618991 |
Source
|
| Record name | Tris(4-tert-butylphenyl)(oxo)-lambda~5~-phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90618991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(4-tert-butylphenyl)phosphine oxide | |
CAS RN |
29942-35-6 |
Source
|
| Record name | Tris(4-tert-butylphenyl)(oxo)-lambda~5~-phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90618991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-Chloro-[1,1'-biphenyl]-4-carboxylic acid](/img/structure/B1612777.png)
